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Abstract
This technical guide provides a comprehensive overview of 2-(Ethylamino)-5-methylbenzoic
acid (CAS No. 54675-17-1), a substituted anthranilic acid derivative. While specific

experimental data for this compound is limited in publicly accessible literature, this document

consolidates its known properties and presents a scientifically grounded framework for its

synthesis, characterization, and potential applications. This guide is intended for researchers,

scientists, and professionals in drug development and chemical synthesis who require a

thorough understanding of this molecule. By leveraging established principles of organic

chemistry and referencing analogous compounds, this guide aims to be a valuable resource for

facilitating further research and development.

Introduction and Physicochemical Properties
2-(Ethylamino)-5-methylbenzoic acid, also known as N-Ethyl-5-methylanthranilic acid, is an

aromatic organic compound. It belongs to the class of N-substituted anthranilic acids, which are
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known for their utility as versatile intermediates in the synthesis of pharmaceuticals and other

fine chemicals. The core structure consists of a benzoic acid moiety substituted with an

ethylamino group at the 2-position and a methyl group at the 5-position.

Molecular Structure and Properties
The fundamental properties of 2-(Ethylamino)-5-methylbenzoic acid are summarized in the

table below.

Property Value Source

Molecular Formula C₁₀H₁₃NO₂ [1]

Molecular Weight 179.22 g/mol [1]

CAS Number 54675-17-1 [1]

Canonical SMILES
CCNC1=C(C=C(C=C1)C)C(=O

)O
[1]

Synonyms

N-Ethyl-5-methylanthranilic

acid, 6-(Ethylamino)-m-toluic

acid

[1]

Synthesis of 2-(Ethylamino)-5-methylbenzoic Acid
While a specific, detailed protocol for the synthesis of 2-(Ethylamino)-5-methylbenzoic acid is

not readily available in peer-reviewed literature, a highly plausible and efficient method is the N-

alkylation of the corresponding primary amine, 2-amino-5-methylbenzoic acid. Reductive

amination stands out as a robust and widely used method for this type of transformation due to

its high selectivity and generally mild reaction conditions.[2][3]

Proposed Synthesis Route: Reductive Amination
The synthesis can be envisioned as a one-pot reaction where 2-amino-5-methylbenzoic acid

reacts with acetaldehyde in the presence of a suitable reducing agent to form the desired N-

ethylated product.
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Reactants

Reagents

2-Amino-5-methylbenzoic acid

Imine Intermediate

Condensation

Acetaldehyde

Reducing Agent
(e.g., NaBH(OAc)₃) 2-(Ethylamino)-5-methylbenzoic acid

Solvent
(e.g., Dichloroethane)

Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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